Cas no 1700115-36-1 (5-Chloromethyl-3-(3,5-dichloro-phenyl)-[1,2,4]oxadiazole)

• Product Name: 5-Chloromethyl-3-(3,5-dichloro-phenyl)-[1,2,4]oxadiazole
• CAS No: 1700115-36-1
• MF: C₉H₅Cl₃N₂O
• MW: 263.507798910141
• CID: 5210487
• Update Time: 2025-05-25

5-Chloromethyl-3-(3,5-dichloro-phenyl)-[1,2,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-3-(3,5-dichloro-phenyl)-[1,2,4]oxadiazole

• Inchi： 1S/C9H5Cl3N2O/c10-4-8-13-9(14-15-8)5-1-6(11)3-7(12)2-5/h1-3H,4H2
• InChI Key： KGQRVCPUPIVNQE-UHFFFAOYSA-N
• SMILES： O1C(CCl)=NC(C2=CC(Cl)=CC(Cl)=C2)=N1

Additional information on 5-Chloromethyl-3-(3,5-dichloro-phenyl)-[1,2,4]oxadiazole

Comprehensive Overview of 5-Chloromethyl-3-(3,5-dichloro-phenyl)-[1,2,4]oxadiazole (CAS No. 1700115-36-1)

The compound 5-Chloromethyl-3-(3,5-dichloro-phenyl)-[1,2,4]oxadiazole (CAS No. 1700115-36-1) is a specialized heterocyclic molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This oxadiazole derivative is characterized by its unique structural features, including a chloromethyl group and a 3,5-dichlorophenyl moiety, which contribute to its diverse reactivity and potential applications. Researchers are particularly interested in this compound due to its role as a versatile intermediate in the synthesis of more complex molecules, including agrochemicals and bioactive compounds.

In recent years, the demand for heterocyclic compounds like 5-Chloromethyl-3-(3,5-dichloro-phenyl)-[1,2,4]oxadiazole has surged, driven by their utility in drug discovery and material science. The oxadiazole ring is a privileged scaffold in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. This compound's chlorinated aromatic and chloromethyl groups further enhance its reactivity, making it a valuable building block for cross-coupling reactions and other synthetic transformations. As such, it aligns with current trends in green chemistry and sustainable synthesis, where efficiency and selectivity are paramount.

One of the most frequently searched questions related to this compound is its synthetic route and practical applications. The synthesis of 5-Chloromethyl-3-(3,5-dichloro-phenyl)-[1,2,4]oxadiazole typically involves the cyclization of appropriate precursors under controlled conditions, often employing catalysts or microwave-assisted techniques to improve yields. Its applications span across multiple industries, including pharmaceuticals, where it serves as a precursor for small-molecule inhibitors and ligands targeting specific biological pathways. Additionally, its potential use in polymer chemistry and material science is being explored, particularly in the development of functional materials with tailored properties.

Another area of interest is the structure-activity relationship (SAR) of 5-Chloromethyl-3-(3,5-dichloro-phenyl)-[1,2,4]oxadiazole. Researchers are investigating how modifications to its core structure influence its biological and physicochemical properties. For instance, the introduction of electron-withdrawing or electron-donating groups can significantly alter its reactivity and binding affinity, making it a subject of ongoing structure-based drug design studies. This aligns with the broader scientific community's focus on rational drug design and computational chemistry, where predictive modeling plays a crucial role in optimizing molecular performance.

From an industrial perspective, the scalability and cost-effectiveness of producing 5-Chloromethyl-3-(3,5-dichloro-phenyl)-[1,2,4]oxadiazole are critical considerations. Manufacturers are increasingly adopting continuous flow chemistry and other advanced techniques to streamline production while minimizing waste. This resonates with the growing emphasis on sustainable manufacturing and green chemistry principles, which are highly relevant to today's environmentally conscious market. Furthermore, the compound's stability and storage conditions are frequently discussed topics, as they directly impact its handling and commercial viability.

In summary, 5-Chloromethyl-3-(3,5-dichloro-phenyl)-[1,2,4]oxadiazole (CAS No. 1700115-36-1) represents a fascinating case study in modern chemical research. Its multifaceted applications, combined with its synthetic versatility, make it a valuable asset in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions surrounding heterocyclic chemistry, drug development, and sustainable synthesis. For researchers and professionals seeking to leverage its unique properties, a thorough understanding of its chemistry and applications is essential.